ethyl N-(9H-xanthen-9-ylcarbonyl)glycinate
Overview
Description
Ethyl N-(9H-xanthen-9-ylcarbonyl)glycinate is a chemical compound that has been used in various scientific research applications. It is a derivative of glycine and xanthene, which are both organic compounds.
Scientific Research Applications
Ethyl N-(9H-xanthen-9-ylcarbonyl)glycinate has been used in various scientific research applications, including fluorescence imaging, drug delivery, and biological sensing. It has been used as a fluorescent probe for the detection of metal ions, such as copper and iron, in biological samples. It has also been used as a drug delivery system for anticancer drugs, such as doxorubicin, to target cancer cells specifically. Additionally, it has been used in biological sensing applications, such as the detection of glucose and cholesterol in blood samples.
Mechanism of Action
The mechanism of action of ethyl N-(9H-xanthen-9-ylcarbonyl)glycinate involves its ability to bind to metal ions, such as copper and iron, through its xanthene moiety. This binding results in a change in the fluorescence properties of the compound, which can be detected and measured. Additionally, its ability to target cancer cells specifically is due to the overexpression of certain receptors on the surface of cancer cells, which the compound can bind to and enter the cell.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in vitro and in vivo, making it a safe compound for use in scientific research. It has also been shown to have good stability in biological samples, which is important for its use in fluorescence imaging and biological sensing applications.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl N-(9H-xanthen-9-ylcarbonyl)glycinate in lab experiments is its high sensitivity and selectivity for metal ions and cancer cells. Additionally, its low toxicity and good stability make it a safe and reliable compound for use in various applications. However, one limitation is its relatively high cost compared to other fluorescent probes and drug delivery systems.
Future Directions
There are several future directions for the use of ethyl N-(9H-xanthen-9-ylcarbonyl)glycinate in scientific research. One direction is the development of new drug delivery systems using this compound to target other types of cancer cells. Another direction is the use of this compound in the detection of other metal ions and biomolecules in biological samples. Additionally, the development of new fluorescent probes based on this compound could lead to new applications in biological imaging and sensing.
Properties
IUPAC Name |
ethyl 2-(9H-xanthene-9-carbonylamino)acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4/c1-2-22-16(20)11-19-18(21)17-12-7-3-5-9-14(12)23-15-10-6-4-8-13(15)17/h3-10,17H,2,11H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVMLZVVKQNCFED-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C1C2=CC=CC=C2OC3=CC=CC=C13 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701331613 | |
Record name | ethyl 2-(9H-xanthene-9-carbonylamino)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701331613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1.9 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47201588 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
333432-81-8 | |
Record name | ethyl 2-(9H-xanthene-9-carbonylamino)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701331613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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